Cas no 82946-70-1 (Oxazole, 2-(3-butylphenyl)-4,5-dihydro-4,4-dimethyl-)
82946-70-1 structure
Product Name:Oxazole, 2-(3-butylphenyl)-4,5-dihydro-4,4-dimethyl-
CAS No:82946-70-1
MF:C15H21NO
MW:231.333344221115
CID:679898
PubChem ID:12943779
Update Time:2025-04-19
Oxazole, 2-(3-butylphenyl)-4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Oxazole, 2-(3-butylphenyl)-4,5-dihydro-4,4-dimethyl-
- 2-(3-butylphenyl)-4,4-dimethyl-5H-1,3-oxazole
- 2-(3-Butylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
- DTXSID60513565
- 82946-70-1
-
- Inchi: 1S/C15H21NO/c1-4-5-7-12-8-6-9-13(10-12)14-16-15(2,3)11-17-14/h6,8-10H,4-5,7,11H2,1-3H3
- InChI Key: QYQRBZMORGLTGD-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC(=C2)CCCC)=NC(C)(C)C1
Computed Properties
- Exact Mass: 231.162314293g/mol
- Monoisotopic Mass: 231.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 21.6Ų
Oxazole, 2-(3-butylphenyl)-4,5-dihydro-4,4-dimethyl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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